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Compound of Interest

Compound Name: 2-Octen-4-one

CAS No.: 4643-27-0

Cat. No.: B1580557

Get Quote

A Comprehensive Analytical Guide for Chemical Researchers

Executive Summary
This technical guide provides a rigorous analysis of 2-Octen-4-one (CAS: 4643-27-0), a critical

-unsaturated ketone used widely in flavor chemistry and as a Michael acceptor in organic
synthesis. Unlike generic spectral databases, this document synthesizes Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data to explain the causality
behind signal patterns. Special emphasis is placed on distinguishing the conjugated enone
system from saturated analogs and identifying stereochemical markers (E/Z configuration).

Molecular Architecture & Reactivity
To interpret spectra accurately, one must first understand the electronic environment of the

molecule.

IUPAC Name: (E)-oct-2-en-4-one (Trans-isomer is thermodynamically dominant).

Skeletal Structure:
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Key Electronic Features:

Conjugation: The

-system of the alkene (C2=C3) overlaps with the carbonyl (C4=O), creating a delocalized
system. This lowers the bond order of the C=O bond (reducing IR frequency) and
deshields the

-proton (H2) significantly in NMR.

Dipole: The carbonyl oxygen pulls electron density, making C3 nucleophilic and C2

electrophilic (Michael addition site).

Mass Spectrometry (MS): Fragmentation Logic
In Electron Impact (EI) ionization (70 eV), 2-Octen-4-one displays a fragmentation pattern

characteristic of enones. The molecular ion (

) is observed at m/z 126, but it is the fragmentation pathway that confirms the structure.

Key Diagnostic Fragments
m/z Fragment Structure Mechanism

Relative
Abundance

126 Molecular Ion Low/Moderate

83 -Cleavage (Loss of

Propyl)
Moderate

69 -Cleavage (Crotonoyl

cation)
Base Peak (100%)

57 -Cleavage (Butyl

cation)
High

41 Allyl cation / Propenyl High

Mechanistic Insight: The Stability of m/z 69

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1580557/docs?utm_src=pdf-body#structural-elucidation-and-spectroscopic-characterization-of-2-octen-4-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580557?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The base peak at m/z 69 is not random. It arises from the cleavage of the bond between the

carbonyl carbon and the butyl chain. The resulting acylium ion (

) is resonance-stabilized by the adjacent double bond, making it the most abundant species.

Visualization: Fragmentation Pathway
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Figure 1: Primary fragmentation pathways of 2-Octen-4-one under EI conditions (70 eV).

Vibrational Spectroscopy (IR)
Infrared spectroscopy is the primary tool for confirming the presence of the

-unsaturated ketone functionality.

Spectral Data Table (Liquid Film)
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Frequency (cm⁻¹) Vibration Mode Diagnostic Value

1695 - 1670 C=O Stretch (Conjugated)

Critical. Lower than saturated

ketones (1715 cm⁻¹) due to

single-bond character

resonance.

1640 - 1620 C=C Stretch (Alkene)
Confirmation of unsaturation.

Often weaker than C=O.

3030 - 3000
C-H Stretch (

)

Weak shoulder, indicates vinyl

protons.

970 - 960 C-H Bending (Out-of-plane)

Stereochemistry. Strong band

indicates Trans (E) geometry.

Cis (Z) would appear ~700

cm⁻¹.

Analyst Note: If you observe a peak >1710 cm⁻¹, your sample likely contains the non-

conjugated isomer (caused by double bond migration) or saturated 2-octanone impurity.

Nuclear Magnetic Resonance (NMR)
NMR provides the definitive proof of structure and stereochemistry.

¹H NMR (Proton) - 400 MHz in CDCl₃
The spectrum is distinct due to the "push-pull" effect of the carbonyl on the alkene protons.
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Position Proton Type

Chemical
Shift (

ppm)

Multiplicity
Coupling (

Hz)
Explanation

H-2
Vinyl (

)
6.80 - 6.95 Multiplet (dq) ,

Highly

deshielded

due to

resonance

(positive

charge

character at

-carbon).

H-3
Vinyl (

)
6.05 - 6.15 Doublet (d)

Shielded

relative to H-

2; adjacent to

C=O but not

resonance

positive.

H-5 -Methylene 2.50 - 2.55 Triplet (t)

Deshielded

by carbonyl

anisotropy.

H-1 Allylic Methyl 1.88 - 1.92 Doublet (d)
Coupled to H-

2.

H-6, H-7 Methylenes 1.30 - 1.60 Multiplet (m) -
Alkyl chain

envelope.

H-8
Terminal

Methyl
0.90 - 0.95 Triplet (t)

Standard

terminal

methyl.

Stereochemical Proof: The coupling constant between H-2 and H-3 is the "smoking gun." A

value of 15-16 Hz confirms the (E)-trans isomer. A value of 10-12 Hz would indicate the (Z)-cis
isomer.
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¹³C NMR (Carbon) - 100 MHz in CDCl₃

Carbon Type
Shift (

ppm)
Assignment

Carbonyl 200.5 C-4 (Ketone)

Alkene (

)
142.5 C-2 (Deshielded)

Alkene (

)
132.0 C-3

-Methylene 40.0 C-5

Alkyl Chain 26.0, 22.5 C-6, C-7

Methyls 18.2, 13.9 C-1, C-8

Validated Experimental Protocols
Sample Preparation for NMR
To ensure sharp peaks and accurate integration, follow this preparation protocol:

Solvent: Use Chloroform-d (

) (99.8% D) with 0.03% TMS as internal standard.

Concentration: Dissolve 10-15 mg of 2-Octen-4-one in 0.6 mL of solvent.

Filtration: Filter through a cotton plug in a Pasteur pipette to remove particulate matter

(crucial for clean baselines).

Tube: Use a high-quality 5mm NMR tube (Wilmad 507-PP or equivalent).

GC-MS Method (Purity & Identity)
This method separates the (E) isomer from potential (Z) isomers or alcohol precursors.
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Column: DB-5ms or HP-5 (30m x 0.25mm x 0.25µm).

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

Inlet: Split mode (50:1), 250°C.

Oven Program:

Hold 60°C for 2 min.

Ramp 10°C/min to 200°C.

Hold 200°C for 5 min.

Detector: MS Source 230°C, Quad 150°C. Scan range 35-300 amu.

Analytical Workflow Diagram
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Figure 2: Recommended analytical workflow for validating 2-Octen-4-one samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1580557/docs#structural-elucidation-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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